Cas no 1239964-06-7 (2-(3-bromo-4-fluorophenyl)-2-methylpropanenitrile)

2-(3-bromo-4-fluorophenyl)-2-methylpropanenitrile structure
1239964-06-7 structure
Product Name:2-(3-bromo-4-fluorophenyl)-2-methylpropanenitrile
CAS No:1239964-06-7
MF:C10H9BrFN
MW:242.08756518364
MDL:MFCD19694629
CID:5197042
PubChem ID:66741041
Update Time:2023-08-26

2-(3-bromo-4-fluorophenyl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(3-bromo-4-fluorophenyl)-2-methylpropanenitrile
    • MDL: MFCD19694629
    • Inchi: 1S/C10H9BrFN/c1-10(2,6-13)7-3-4-9(12)8(11)5-7/h3-5H,1-2H3
    • InChI Key: OTDARMPRSPAXQA-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC(=C1)C(C#N)(C)C)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 230
  • XLogP3: 3.3
  • Topological Polar Surface Area: 23.8

2-(3-bromo-4-fluorophenyl)-2-methylpropanenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1108970-1g
2-(3-Bromo-4-fluorophenyl)-2-methylpropanenitrile
1239964-06-7 95%
1g
$590 2024-06-05
eNovation Chemicals LLC
Y1108970-1g
2-(3-Bromo-4-fluorophenyl)-2-methylpropanenitrile
1239964-06-7 95%
1g
$590 2025-02-26
Enamine
EN300-1914440-0.05g
2-(3-bromo-4-fluorophenyl)-2-methylpropanenitrile
1239964-06-7
0.05g
$528.0 2023-09-17
Enamine
EN300-1914440-0.1g
2-(3-bromo-4-fluorophenyl)-2-methylpropanenitrile
1239964-06-7
0.1g
$553.0 2023-09-17
Enamine
EN300-1914440-0.25g
2-(3-bromo-4-fluorophenyl)-2-methylpropanenitrile
1239964-06-7
0.25g
$579.0 2023-09-17
Enamine
EN300-1914440-0.5g
2-(3-bromo-4-fluorophenyl)-2-methylpropanenitrile
1239964-06-7
0.5g
$603.0 2023-09-17
Enamine
EN300-1914440-1.0g
2-(3-bromo-4-fluorophenyl)-2-methylpropanenitrile
1239964-06-7
1g
$785.0 2023-06-02
Enamine
EN300-1914440-2.5g
2-(3-bromo-4-fluorophenyl)-2-methylpropanenitrile
1239964-06-7
2.5g
$1230.0 2023-09-17
Enamine
EN300-1914440-5.0g
2-(3-bromo-4-fluorophenyl)-2-methylpropanenitrile
1239964-06-7
5g
$2277.0 2023-06-02
Enamine
EN300-1914440-10.0g
2-(3-bromo-4-fluorophenyl)-2-methylpropanenitrile
1239964-06-7
10g
$3376.0 2023-06-02
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.